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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in dynamic
olfactometry, a sensory measurement technique used to quantify odor concentration. The data
and protocols presented are essential for understanding the variability and reproducibility of
olfactometry results, ensuring data quality, and facilitating the comparison of findings across
different research and development sites. The information is primarily based on the European
Standard EN 13725:2022, which provides a standardized framework for this sensory analysis.

[11[21[3][4]15]

Data Presentation: Performance in Proficiency
Testing

Inter-laboratory comparisons, often conducted as proficiency tests, are crucial for assessing the
performance of olfactometry laboratories. In these tests, participating laboratories measure the
odor concentration of a distributed, standardized odorant, such as n-butanol. The results are
then compared against established criteria for accuracy and precision.[6][7]

Below are tables summarizing typical quantitative data from such comparisons. It is important
to note that these are illustrative examples compiled from various reports to demonstrate the
expected range of performance.

Table 1: Example Results of an Inter-laboratory Comparison for n-Butanol Odor Concentration
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Laborator Reported

Assigned Complian
y ID Concentr Accuracy Repeatab )
. . Value Z-Score o ce with
(Anonymi  ation (A) ility (r)
(ouE/m?3) EN 13725
zed) (ouE/m?)
Lab 1 45 50 -0.5 0.10 0.25 Yes
Lab 2 65 50 15 0.20 0.30 Yes
Lab 3 30 50 -2.0 0.30 0.45 No
Lab 4 52 50 0.2 0.05 0.20 Yes
Lab 5 75 50 2.5 0.35 0.50 No
Lab 6 48 50 -0.2 0.08 0.22 Yes

Note: The Z-score indicates how many standard deviations an observation is from the mean. A
common acceptance criterion is a Z-score between -2 and 2.

Table 2: Key Performance Indicators from Various Proficiency Tests
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Parameter

Typical Range of

Description
Results

EN 13725:2003
Requirement

Accuracy (A)

The closeness of
agreement between a
single test result and 0.05-0.35
the accepted

reference value.

A<0.217

Repeatability (r)

The precision under

conditions where

independent test

results are obtained

with the same method

on identical test items 0.20 - 0.50
in the same laboratory

by the same operator

using the same

equipment within short

intervals of time.

r<0.477

Inter-laboratory

A measure of the

dispersion of the

Not explicitly defined,

Standard Deviation 0.10-0.30 ]
] results among but lower is better.
(log units) ] )
different laboratories.
o A measure of the
Within-laboratory _ , o _
7 dispersion of the Not explicitly defined,
Standard Deviation 0.05-0.15

(log units)

results within a single

laboratory.

but lower is better.

Source: Compiled from various inter-laboratory comparison reports and publications.[8][9]

Experimental Protocols

The following is a detailed methodology for dynamic olfactometry as prescribed by the EN

13725:2022 standard.
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Panel Selection and Screening

» Objective: To select a panel of assessors with a "normal” sense of smell.
e Procedure:

o Potential panelists are screened for their sensitivity to a reference odorant, typically n-
butanol.

o Their individual odor detection thresholds for n-butanol must fall within a defined range
(e.g., 20 to 80 ppb).

o The standard deviation of their individual responses is also assessed to ensure
consistency.

o A minimum of four panelists is required for a measurement.[10]

Sample Preparation and Dilution

o Objective: To prepare a series of dilutions of the odor sample for presentation to the
panelists.

e Procedure:
o The odor sample is collected in a non-reactive, odor-free sample bag (e.g., Nalophan).

o An olfactometer, a precision device for diluting gases, is used to mix the odorous sample
with odor-free, neutral air.

o A series of dilutions is prepared in a geometric progression, typically with a factor of two.

Presentation to Panelists and Threshold Determination

o Objective: To determine the dilution at which 50% of the panel can just detect the odor.
e Procedure:

o The diluted samples are presented to the panelists in an ascending order of concentration.
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o Different presentation methods can be used, such as the "triangular forced choice" (one
port with the diluted odor and two with neutral air) or the "yes/no" method (one port with
either the diluted odor or neutral air).[10]

o Panelists are asked to indicate at which port they detect an odor.

o The individual threshold estimate for each panelist is calculated as the geometric mean of
the concentrations at which they last did not detect the odor and first did detect the odor.

Calculation of Odor Concentration

» Objective: To calculate the final odor concentration of the sample.
e Procedure:
o The individual threshold estimates of all panelists are collected.

o The odor concentration of the sample is calculated as the geometric mean of the
individual threshold estimates.

o The result is expressed in European Odour Units per cubic meter (ouE/m3). One ouE/m3 is
by definition the odor concentration at the detection threshold.[2]

Mandatory Visualizations

The following diagrams illustrate the key workflows in dynamic olfactometry and the inter-
laboratory comparison process.
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Figure 1: Experimental Workflow for Dynamic Olfactometry.
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Figure 2: Inter-laboratory Comparison Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1175460?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175460?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. BS EN 13725:2022 Stationary source emissions. Determination of odour concentration by
dynamic olfactometry and odour emission rate [en-standard.eu]

e 2. standards.iteh.ai [standards.iteh.ai]

e 3. UNI EN 13725:2022 : how did the standard change? | LOD [lodstl.it]

e 4. Olfactometric sampling of odorous emissions: instruments and methods | LOD [lodsrl.it]
e 5. EVS-EN 13725:2022 - EVS standard evs.ee | en [evs.e€]

e 6. Interlaboratory comparison of dynamic olfactometry in Central Europe 2000 - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 7. researchgate.net [researchgate.net]

o 8. researchgate.net [researchgate.net]

¢ 9. fivesenses.com [fivesenses.com]

e 10. EN13725 - Scentroid [scentroid.com]

¢ To cite this document: BenchChem. [A Guide to Inter-laboratory Comparisons of Dynamic
Olfactometry Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175460#inter-laboratory-comparison-of-dynamic-
olfactometry-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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